Cas no 316377-61-4 ((1R)-1beta-Chloro-2alpha-ethynylcyclopropane)

• Product Name: (1R)-1beta-Chloro-2alpha-ethynylcyclopropane
• CAS No: 316377-61-4
• MF: C₅H₅Cl
• MW: 100.54620051384
• CID: 6595504
• PubChem ID: 11205723
• Update Time: 2025-06-13

(1R)-1beta-Chloro-2alpha-ethynylcyclopropane Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-1-chloro-2-ethynylcyclopropane
• EN300-37267531
• rac-(1R,2S)-1-chloro-2-ethynylcyclopropane
• 316377-61-4
• (1R)-1beta-Chloro-2alpha-ethynylcyclopropane

• Inchi： 1S/C5H5Cl/c1-2-4-3-5(4)6/h1,4-5H,3H2/t4-,5-/m1/s1
• InChI Key： LDKOIWCNQHXIKE-RFZPGFLSSA-N
• SMILES： Cl[C@@H]1C[C@H]1C#C

Computed Properties

• Exact Mass: 100.0079779g/mol
• Monoisotopic Mass: 100.0079779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 97.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 0Ų

Additional information on (1R)-1beta-Chloro-2alpha-ethynylcyclopropane

Comprehensive Overview of (1R)-1beta-Chloro-2alpha-ethynylcyclopropane (CAS No. 316377-61-4)

(1R)-1beta-Chloro-2alpha-ethynylcyclopropane (CAS No. 316377-61-4) is a specialized cyclopropane derivative with unique structural and chemical properties. This compound has garnered significant attention in pharmaceutical and organic chemistry research due to its stereospecific configuration and reactive functional groups. The presence of both chloro and ethynyl substituents on the cyclopropane ring makes it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The compound’s chiral center at the 1-position and its alpha-ethynyl group contribute to its versatility in asymmetric synthesis. Researchers have explored its applications in constructing complex molecular architectures, including heterocyclic compounds and small-molecule inhibitors. Its CAS No. 316377-61-4 is frequently referenced in patent literature, highlighting its role in drug discovery and material science.

In recent years, the demand for cyclopropane derivatives like (1R)-1beta-Chloro-2alpha-ethynylcyclopropane has surged due to their potential in targeting enzyme modulation and receptor binding. This aligns with the growing interest in precision medicine and personalized therapeutics, where structurally unique compounds are essential for designing next-generation treatments. The compound’s stereochemical purity is critical for ensuring reproducibility in biological assays, a topic frequently searched by synthetic chemists and pharmacologists.

From a synthetic perspective, the ethynyl group in (1R)-1beta-Chloro-2alpha-ethynylcyclopropane enables click chemistry applications, a trending topic in bioconjugation and drug delivery systems. Its compatibility with copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions makes it a sought-after building block for labeling biomolecules and designing proteolysis-targeting chimeras (PROTACs).

Environmental and green chemistry considerations have also influenced the study of this compound. Researchers are investigating solvent-free or catalytic methods to synthesize (1R)-1beta-Chloro-2alpha-ethynylcyclopropane, addressing concerns about waste reduction and energy efficiency. These efforts resonate with the broader scientific community’s focus on sustainable synthesis, a frequently searched keyword in academic and industrial forums.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing CAS No. 316377-61-4. The compound’s stability under various conditions is another area of interest, particularly for storage and transportation in research settings. Discussions on chemical stability and degradation pathways are common in online forums, reflecting user concerns about practical handling.

In summary, (1R)-1beta-Chloro-2alpha-ethynylcyclopropane (CAS No. 316377-61-4) is a multifaceted compound with broad applicability in modern chemistry. Its structural features align with current trends in drug development, bioconjugation, and sustainable synthesis, making it a subject of ongoing research and innovation. As scientific inquiries continue to evolve, this compound remains a key player in advancing synthetic and medicinal chemistry.